Cas no 113352-66-2 (1-(4-Methoxy-2-nitrophenyl)propan-2-one)

• Product Name: 1-(4-Methoxy-2-nitrophenyl)propan-2-one
• CAS No: 113352-66-2
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 1028708
• PubChem ID: 13874127
• Update Time: 2025-11-07

1-(4-Methoxy-2-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-2-nitrophenyl)propan-2-one
• AK137435
• AX8259003

• Inchi： 1S/C10H11NO4/c1-7(12)5-8-3-4-9(15-2)6-10(8)11(13)14/h3-4,6H,5H2,1-2H3
• InChI Key： WHTPGMMGMTXQEC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Topological Polar Surface Area: 72.1

Additional information on 1-(4-Methoxy-2-nitrophenyl)propan-2-one

1-(4-Methoxy-2-nitrophenyl)propan-2-one: A Comprehensive Overview

1-(4-Methoxy-2-nitrophenyl)propan-2-one, also known by its CAS number 113352-66-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential in drug development, material synthesis, and chemical catalysis. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 1-(4-Methoxy-2-nitrophenyl)propan-2-one consists of a propanone backbone attached to a substituted phenyl group. The phenyl ring is substituted with a methoxy group at the para position and a nitro group at the ortho position. These substituents significantly influence the compound's electronic properties, reactivity, and solubility. The presence of the nitro group imparts strong electron-withdrawing effects, while the methoxy group introduces electron-donating characteristics. This balance of electronic effects makes the compound highly versatile in various chemical reactions.

Recent studies have highlighted the importance of 1-(4-Methoxy-2-nitrophenyl)propan-2-one as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a precursor in the development of novel anti-cancer agents. The nitro group's reactivity allows for selective substitution reactions, enabling the incorporation of diverse functional groups that can enhance pharmacokinetic properties such as bioavailability and target specificity.

In terms of synthesis, traditional methods for preparing 1-(4-Methoxy-2-nitrophenyl)propan-2-one involve multi-step processes that often require harsh reaction conditions. However, recent advancements in catalytic chemistry have led to more efficient and environmentally friendly synthetic routes. For example, the use of transition metal catalysts has enabled one-pot synthesis strategies that reduce reaction time and improve yield. These innovations are particularly relevant in industrial settings where scalability and cost-effectiveness are critical.

The application of CAS No. 113352-66-2 extends beyond pharmaceuticals into materials science. Its ability to act as a chelating agent makes it valuable in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has demonstrated that incorporating 1-(4-Methoxy-2-nitrophenyl)propan-2-one into MOF structures enhances their stability under harsh conditions, making them suitable for industrial applications.

In addition to its practical applications, 1-(4-Methoxy-2-nitrophenyl)propan-2-one serves as a valuable model compound for studying fundamental chemical reactions. Its reactivity patterns provide insights into the behavior of similar aromatic systems under varying conditions. For example, studies on its nucleophilic aromatic substitution reactions have contributed to our understanding of directing effects in aromatic chemistry.

The growing interest in green chemistry has also influenced research on CAS No. 113352-66-2. Scientists are exploring ways to optimize its synthesis and utilization to minimize environmental impact. Biocatalytic approaches using enzymes or microbial systems are being investigated as sustainable alternatives to conventional synthetic methods.

In conclusion, 1-(4-Methoxy-2-nitrophenyl)propan-2-one, with its unique structure and functional groups, continues to be a focal point in chemical research. Its role as an intermediate in drug development, material synthesis, and catalysis underscores its importance across multiple disciplines. As research progresses, we can expect further innovations that will expand its applications and enhance its utility in both academic and industrial settings.